2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide

Specification

• Molecular Formula: C23H17Cl3N4OS
• Molecular Weight: 503.8 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dichlorophenyl)acetamide
• Standard InChI: InChI=1S/C23H17Cl3N4OS/c1-14-2-9-18(10-3-14)30-22(15-4-6-16(24)7-5-15)28-29-23(30)32-13-21(31)27-20-12-17(25)8-11-19(20)26/h2-12H,13H2,1H3,(H,27,31)
• Standard InChI Key: USAXMKZWGWDSEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=C(C=CC(=C3)Cl)Cl)C4=CC=C(C=C4)Cl

Introduction

This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities, including antifungal, antibacterial, anticancer, and anti-inflammatory properties. The presence of a triazole ring in its structure often contributes to its pharmacological potential.

Key Characteristics:

Property	Value/Description
Molecular Formula	C18H13Cl3N4OS
Molecular Weight	Approx. 439.75 g/mol
Functional Groups	Triazole ring, sulfanyl bridge, acetamide
Solubility	Likely soluble in organic solvents

Triazole Derivatives

Triazoles are widely studied for their biological activities:

• Antifungal Activity: Many triazoles inhibit fungal cytochrome P450 enzymes.

• Anticancer Activity: Triazole derivatives have shown cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation.

Sulfanyl-Acetamide Linkage

The sulfanyl (-S-) group is often used in medicinal chemistry to improve the lipophilicity of compounds and enhance their ability to cross cell membranes.

Potential Applications

Though specific studies on this compound are not available in the search results, its structural features suggest potential applications:

• Antifungal Agents: The triazole ring is a hallmark of many antifungal drugs.

• Anticancer Research: The dichlorophenyl and triazole moieties may contribute to cytotoxic activity.

• Drug Development: The compound could serve as a scaffold for designing new pharmacologically active agents.

Synthesis Pathways (Hypothetical)

Based on similar compounds:

• Start with a dichlorophenyl acetamide precursor.

• Introduce the triazole ring through cyclization reactions involving hydrazine derivatives.

• Attach the sulfanyl group via thiolation reactions.